3-Acetyl-5-{[(4-chlorophenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan

• IUPAC Name: N-(3-acetyl-2-methylbenzo[g][1]benzofuran-5-yl)-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C21H16ClNO4S/c1-12(24)20-13(2)27-21-17-6-4-3-5-16(17)19(11-18(20)21)23-28(25,26)15-9-7-14(22)8-10-15/h3-11,23H,1-2H3
• InChI Key: CUESZVFPZMQTIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=CC=C(C=C4)Cl)C(=O)C
• Molecular Formula: C21H16ClNO4S
• Molecular Weight: 413.9 g/mol

Description

3-Acetyl-5-{[(4-chlorophenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan, also known as ACMS, is a synthetic compound that has gained significant attention in scientific research. ACMS belongs to the class of naphthoquinone derivatives and has shown promising results in various biochemical and physiological studies.

Scientific Research Applications

Synthesis and Chemical Reactions

• 3-Acetyl-5-{[(4-chlorophenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan is utilized in various synthesis and chemical reaction studies. For instance, it has been employed in the study of new approaches to synthesize substituted furans and related derivatives (Yin et al., 2008). This compound has also been used in the synthesis and reactions of naphtho[1,2:4,5]furo[3,2-b]pyridine derivatives, indicating its versatility in the creation of complex chemical structures (Badr et al., 2007).

Antimicrobial Applications

• In the field of antimicrobial research, this compound has been a key component in synthesizing new chemical entities with potential antimicrobial properties. For example, it has been used in the synthesis of formazans, Schiff bases, and other derivatives that have shown moderate antimicrobial activity (Sah et al., 2014); (Arora et al., 2013).

Structural and Chemical Analysis

• The structural and chemical properties of this compound have been extensively studied. For example, a study by Choi et al. (2008) analyzed the crystal structure and interactions of the compound, providing valuable insights into its molecular configuration (Choi et al., 2008).

Pharmaceutical Research

• In pharmaceutical research, derivatives of this compound have been synthesized and evaluated for their potential bioactive properties. Studies have looked into synthesizing novel compounds from similar structures and investigating their potential applications in medicine (Abdel Hafez et al., 2001).

Reactivity and Catalysis

• The reactivity of this compound has been a subject of interest, with studies exploring its behavior in reactions and catalysis. For instance, its relative reactivities in iodine- and tin tetrachloride-catalyzed acetylations have been investigated, contributing to the understanding of its chemical behavior in different reaction environments (Linda & Marino, 1967).